Cas no 108051-29-2 (2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)-)

• Product Name: 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)-
• CAS No: 108051-29-2
• MF: C₁₉H₁₈O₆
• MW: 342.342626094818
• CID: 187073
• PubChem ID: 6447963
• Update Time: 2025-04-19

2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(5-acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)-
• (E)-1-(5-acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• 1-(5-Acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)-2-propen-1-one
• Acrylophenone, 5'-acetyl-2',4'-dihydroxy-3-(3,4-dimethoxyphenyl)-
• BRN 5604752
• LS-123794
• 2-Propen-1-one, 1-(5-acetyl-2,4-dihydroxyphenyl)-3-(3,4-dimethoxyphenyl)-
• 108051-29-2

• Inchi： 1S/C19H18O6/c1-11(20)13-9-14(17(23)10-16(13)22)15(21)6-4-12-5-7-18(24-2)19(8-12)25-3/h4-10,22-23H,1-3H3/b6-4+
• InChI Key： LNBQQCVTOWRQAV-GQCTYLIASA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(C2=C(C=C(C(C(C)=O)=C2)O)O)=O)=C1)OC

Computed Properties

• Exact Mass: 342.11034
• Monoisotopic Mass: 342.110338
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: 3.7

Experimental Properties

• Density: 1.285
• Boiling Point: 577.3°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.626
• PSA: 93.06
• LogP: 3.21370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones